Cas no 1398065-57-0 (Benzyl-2,3,4,5,6-d5 Acetate)

• Product Name: Benzyl-2,3,4,5,6-d5 Acetate
• CAS No: 1398065-57-0
• MF: CH₃COOCH₂C₆D₅
• MW: 155.2g/mol
• CID: 1065960
• PubChem ID: 145705695
• Update Time: 2024-11-04

Benzyl-2,3,4,5,6-d5 Acetate Chemical and Physical Properties

Names and Identifiers

• Benzyl-2,3,4,5,6-d5?Acetate
• Benzyl-2,3,4,5,6-d5 Acetate
• CID 145705695
• HY-N7124S
• (2,3,4,5,6-pentadeuteriophenyl)methyl acetate
• Benzyl acetate-d5
• D99043
• DB-318721
• CS-0621410
• 1398065-57-0

• Inchi： 1S/C9H10O2/c1-8(10)11-7-9-5-3-2-4-6-9/h2-6H,7H2,1H3/i2D,3D,4D,5D,6D
• InChI Key： QUKGYYKBILRGFE-VIQYUKPQSA-N
• SMILES： O(C(C)=O)CC1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 155.099463287g/mol
• Monoisotopic Mass: 155.099463287g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 213.5±0.0 °C at 760 mmHg
• Flash Point: 102.2±0.0 °C
• Vapor Pressure: No data available

Benzyl-2,3,4,5,6-d5 Acetate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better